Cas no 1805641-03-5 (Ethyl 2-chloromethyl-4-cyano-5-methylbenzoate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-5-methylbenzoate
• CAS No: 1805641-03-5
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4947389
• Update Time: 2025-06-08

Ethyl 2-chloromethyl-4-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-5-methylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)11-4-8(2)10(7-14)5-9(11)6-13/h4-5H,3,6H2,1-2H3
• InChI Key： NWOMYZBTMUQTST-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-4-cyano-5-methylbenzoate

Ethyl 2-chloromethyl-4-cyano-5-methylbenzoate (CAS No. 1805641-03-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloromethyl-4-cyano-5-methylbenzoate, identified by its CAS number 1805641-03-5, is a significant compound in the realm of pharmaceutical chemistry. This organic molecule, featuring a benzoate backbone with substituents that include a chloromethyl group, a cyano group, and a methyl group, has garnered attention for its utility as an intermediate in the synthesis of various pharmacologically active agents. The structural attributes of this compound make it particularly valuable in the development of novel therapeutic entities targeting diverse biological pathways.

The benzoate moiety is a well-established pharmacophore in medicinal chemistry, contributing to the lipophilicity and metabolic stability of drug candidates. In particular, the ester group in ethyl 2-chloromethyl-4-cyano-5-methylbenzoate facilitates its role as a precursor in the synthesis of more complex molecules. The presence of the 2-chloromethyl substituent introduces a reactive site that can undergo further functionalization, such as nucleophilic substitution reactions, enabling the construction of intricate molecular architectures. This reactivity is particularly useful in the preparation of heterocyclic compounds, which are prevalent in modern drug discovery.

The cyano group at the 4-position adds another layer of versatility to ethyl 2-chloromethyl-4-cyano-5-methylbenzoate. Cyano groups are known to enhance the binding affinity of molecules to biological targets by forming hydrogen bonds and participating in hydrophobic interactions. Moreover, they can be converted into other functional groups, such as carboxylic acids or amides, through various chemical transformations. This adaptability makes ethyl 2-chloromethyl-4-cyano-5-methylbenzoate a valuable building block for medicinal chemists seeking to optimize their drug candidates.

The methyl group at the 5-position further influences the electronic properties and steric environment of the molecule. This substitution can affect the solubility and bioavailability of derivatives synthesized from ethyl 2-chloromethyl-4-cyano-5-methylbenzoate, making it an important consideration during lead optimization. Recent studies have highlighted the importance of fine-tuning substituents on aromatic rings to achieve desired pharmacokinetic profiles. For instance, computational modeling has shown that small changes in the position and nature of substituents can significantly impact the binding affinity and selectivity of drug candidates.

In recent years, ethyl 2-chloromethyl-4-cyano-5-methylbenzoate has been employed in the synthesis of novel compounds with potential therapeutic applications. One notable area of research involves its use in developing inhibitors targeting enzymes involved in inflammatory pathways. These enzymes, such as cyclooxygenases (COX) and lipoxygenases (LOX), play crucial roles in mediating inflammation and pain responses. By designing molecules that selectively inhibit these enzymes, researchers aim to create treatments for conditions like arthritis and inflammatory bowel disease.

Another emerging application of ethyl 2-chloromethyl-4-cyano-5-methylbenzoate is in the field of antiviral drug discovery. The ability to modify its structure allows for the creation of derivatives with enhanced antiviral activity. For example, researchers have explored its potential as a precursor for compounds that inhibit viral proteases and polymerases, which are essential for viral replication. Preliminary studies have shown promising results in vitro, suggesting that further investigation could lead to new antiviral therapies.

The synthesis of ethyl 2-chloromethyl-4-cyano-5-methylbenzoate itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available aromatic precursors. However, advances in catalytic processes have enabled more efficient routes to this compound. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the chloromethyl and cyano groups with high selectivity and yield. These improvements not only streamline the synthesis but also reduce costs and environmental impact.

The versatility of ethyl 2-chloromethyl-4-cyano-5-methylbenzoate extends beyond pharmaceutical applications. It has also been explored as a building block in materials science, particularly in the development of organic electronic materials. The benzoate moiety contributes to π-conjugation systems essential for charge transport properties in organic semiconductors. Researchers have synthesized polymers and small molecules incorporating derivatives of this compound, demonstrating their potential use in flexible electronics and optoelectronic devices.

In conclusion, ethyl 2-chloromethyl-4-cyano-5-methylbenzoate (CAS No. 1805641-03-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features make it an invaluable intermediate in pharmaceutical synthesis, enabling the development of novel therapeutics targeting various diseases. Additionally, its utility in materials science highlights its broader potential beyond traditional medicinal chemistry applications. As research continues to uncover new synthetic strategies and biological targets, ethyl 2-chloromethyl-4-cyano-5-methylbenzoate is poised to remain a cornerstone compound in modern chemical research.